Cas no 1039831-14-5 (2-fluoro-4-methyl-N-(propan-2-yl)aniline)

• Product Name: 2-fluoro-4-methyl-N-(propan-2-yl)aniline
• CAS No: 1039831-14-5
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• CID: 5156630
• PubChem ID: 28877545
• Update Time: 2026-03-04

2-fluoro-4-methyl-N-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-fluoro-4-methyl-N-(1-methylethyl)-
• 2-Fluoro-N-isopropyl-4-methylaniline
• 2-fluoro-4-methyl-N-(propan-2-yl)aniline

• Inchi： 1S/C10H14FN/c1-7(2)12-10-5-4-8(3)6-9(10)11/h4-7,12H,1-3H3
• InChI Key： JFVSDNVMPKNEDX-UHFFFAOYSA-N
• SMILES： C1(NC(C)C)=CC=C(C)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-fluoro-4-methyl-N-(propan-2-yl)aniline

Comprehensive Overview of 2-Fluoro-4-methyl-N-(propan-2-yl)aniline (CAS No. 1039831-14-5)

2-Fluoro-4-methyl-N-(propan-2-yl)aniline, with the CAS number 1039831-14-5, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This aromatic amine derivative is characterized by its unique molecular structure, which includes a fluoro substituent and an isopropyl group attached to the nitrogen atom. Its chemical properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The growing interest in 2-fluoro-4-methyl-N-(propan-2-yl)aniline can be attributed to its potential applications in the development of novel therapeutic agents. Researchers are particularly intrigued by its role as a building block for small-molecule inhibitors and bioactive compounds. In recent years, the demand for fluorinated anilines has surged due to their enhanced metabolic stability and bioavailability, which are critical factors in modern drug design. This compound’s CAS 1039831-14-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key advantages of 2-fluoro-4-methyl-N-(propan-2-yl)aniline lies in its versatility. It can undergo various chemical transformations, such as cross-coupling reactions and electrophilic substitutions, to yield derivatives with tailored properties. This adaptability makes it a favorite among chemists working on structure-activity relationship (SAR) studies. Additionally, its fluoro group is often leveraged to modulate the electronic and steric effects of the resulting molecules, a strategy commonly employed in the optimization of drug candidates.

From an industrial perspective, CAS 1039831-14-5 is recognized for its role in the production of high-performance materials. Fluorinated aromatic compounds are known to impart desirable characteristics such as thermal stability and chemical resistance, making them ideal for applications in advanced polymers and electronic materials. The compound’s isopropyl moiety further enhances its solubility in organic solvents, facilitating its use in various synthetic protocols.

Environmental and regulatory considerations are also shaping the discourse around 2-fluoro-4-methyl-N-(propan-2-yl)aniline. With increasing emphasis on green chemistry and sustainable practices, researchers are exploring eco-friendly synthetic routes for this compound. Questions such as "How to synthesize 2-fluoro-4-methyl-N-(propan-2-yl)aniline efficiently?" and "What are the alternatives to traditional fluorination methods?" are frequently encountered in scientific forums, highlighting the need for innovative approaches.

In summary, 2-fluoro-4-methyl-N-(propan-2-yl)aniline (CAS 1039831-14-5) is a compound of immense scientific and industrial significance. Its applications span across pharmaceuticals, agrochemicals, and material science, driven by its unique structural features and reactivity. As research continues to uncover new possibilities, this compound is poised to remain a focal point in the quest for next-generation chemical solutions.